Cas no 16013-14-2 (3-(4-nitrophenyl)-1,2,4-oxadiazole)
16013-14-2 structure
Product Name:3-(4-nitrophenyl)-1,2,4-oxadiazole
CAS No:16013-14-2
MF:C8H5N3O3
MW:191.143601179123
MDL:MFCD00274808
CID:1339388
PubChem ID:2798288
Update Time:2025-04-20
3-(4-nitrophenyl)-1,2,4-oxadiazole Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Oxadiazole, 3-(4-nitrophenyl)-
- 3-(4-nitro-phenyl)-[1,2,4]oxadiazole
- 3-(4-NITROPHENYL)-1,2,4-OXADIAZOLE
- 3-(4-nitrophenyl)[1,2,4]oxadiazole
- 3-(4-nitrophenyl)-1,2,4-oxadiazole
-
- MDL: MFCD00274808
- Inchi: 1S/C8H5N3O3/c12-11(13)7-3-1-6(2-4-7)8-9-5-14-10-8/h1-5H
- InChI Key: KWOHXJCKLMGBFD-UHFFFAOYSA-N
- SMILES: O1C=NC(C2C=CC(=CC=2)[N+](=O)[O-])=N1
Computed Properties
- Exact Mass: 191.03300
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
Experimental Properties
- PSA: 84.74000
- LogP: 2.16800
3-(4-nitrophenyl)-1,2,4-oxadiazole Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-(4-nitrophenyl)-1,2,4-oxadiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N497250-50mg |
3-(4-Nitrophenyl)-1,2,4-oxadiazole |
16013-14-2 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | N497250-100mg |
3-(4-Nitrophenyl)-1,2,4-oxadiazole |
16013-14-2 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | N497250-500mg |
3-(4-Nitrophenyl)-1,2,4-oxadiazole |
16013-14-2 | 500mg |
$ 135.00 | 2022-06-03 | ||
| Alichem | A019113020-5g |
3-(4-Nitrophenyl)-1,2,4-oxadiazole |
16013-14-2 | 95% | 5g |
310.08 USD | 2021-06-17 | |
| Alichem | A019113020-10g |
3-(4-Nitrophenyl)-1,2,4-oxadiazole |
16013-14-2 | 95% | 10g |
508.82 USD | 2021-06-17 | |
| abcr | AB488820-1 g |
3-(4-Nitrophenyl)-1,2,4-oxadiazole; . |
16013-14-2 | 1g |
€205.00 | 2023-06-15 | ||
| abcr | AB488820-5 g |
3-(4-Nitrophenyl)-1,2,4-oxadiazole; . |
16013-14-2 | 5g |
€527.50 | 2023-06-15 | ||
| eNovation Chemicals LLC | Y0994460-10g |
3-(4-nitro-phenyl)-[1,2,4]oxadiazole |
16013-14-2 | 95% | 10g |
$800 | 2024-08-02 | |
| Chemenu | CM120026-1g |
3-(4-Nitrophenyl)-1,2,4-oxadiazole |
16013-14-2 | 95% | 1g |
$185 | 2023-03-06 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N856275-5g |
3-(4-nitrophenyl)-1,2,4-oxadiazole |
16013-14-2 | 98% | 5g |
6,300.00 | 2021-05-17 |
3-(4-nitrophenyl)-1,2,4-oxadiazole Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
16013-14-2 (3-(4-nitrophenyl)-1,2,4-oxadiazole) Related Products
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